Cas no 2172088-88-7 (1-amino(thiophen-3-yl)methylcyclooctan-1-ol)

• Product Name: 1-amino(thiophen-3-yl)methylcyclooctan-1-ol
• CAS No: 2172088-88-7
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 6050666
• PubChem ID: 165600392
• Update Time: 2025-06-13

1-amino(thiophen-3-yl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(thiophen-3-yl)methylcyclooctan-1-ol
• EN300-1638022
• 2172088-88-7
• 1-[amino(thiophen-3-yl)methyl]cyclooctan-1-ol

• Inchi： 1S/C13H21NOS/c14-12(11-6-9-16-10-11)13(15)7-4-2-1-3-5-8-13/h6,9-10,12,15H,1-5,7-8,14H2
• InChI Key： SOJCSSAKDAIMKZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1(CCCCCCC1)O)N

Computed Properties

• Exact Mass: 239.13438547g/mol
• Monoisotopic Mass: 239.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

Additional information on 1-amino(thiophen-3-yl)methylcyclooctan-1-ol

Comprehensive Overview of 1-amino(thiophen-3-yl)methylcyclooctan-1-ol (CAS No. 2172088-88-7): Properties, Applications, and Research Insights

The compound 1-amino(thiophen-3-yl)methylcyclooctan-1-ol (CAS No. 2172088-88-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its distinctive combination of a cyclooctane ring, thiophene moiety, and amino-alcohol functionality makes it a versatile intermediate for drug discovery and material science applications. This article delves into its molecular characteristics, synthetic pathways, and potential industrial relevance while addressing trending topics like green chemistry and AI-driven drug design.

Chemically, 1-amino(thiophen-3-yl)methylcyclooctan-1-ol features a cyclooctane backbone substituted with both a thiophene ring and an amino-alcohol group. The presence of the thiophene heterocycle enhances its electronic properties, making it valuable for optoelectronic materials, while the amino-alcohol segment offers hydrogen-bonding capabilities critical for biological interactions. Researchers have explored its role in modulating enzyme activity, particularly in studies related to neurodegenerative diseases and metabolic disorders, aligning with current searches for "novel therapeutic scaffolds."

Synthesis of this compound typically involves multi-step organic reactions, including Grignard additions to carbonyl groups and reductive amination. Recent advancements emphasize catalytic asymmetric synthesis to achieve enantiopure forms, addressing the growing demand for chiral pharmaceuticals. Environmental considerations are also highlighted, with newer protocols adopting solvent-free conditions or biodegradable catalysts—topics frequently queried in sustainable chemistry forums.

In material science, the compound’s thiophene unit contributes to π-conjugation, relevant for organic semiconductors and conductive polymers. Its thermal stability (studied via thermogravimetric analysis) and solubility profiles are often compared to derivatives like thiophene-based dendrimers, a hot topic in nanotechnology searches. Patent analyses reveal its utility in OLED formulations and photovoltaic cells, coinciding with rising interest in renewable energy technologies.

From a pharmacological perspective, preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), a trending target in precision medicine. Computational models (molecular docking and QSAR) predict moderate blood-brain barrier permeability, sparking investigations for CNS drug delivery—a frequently searched term in medicinal chemistry circles. However, extensive in-vivo data remain limited, pointing to opportunities for future research.

Regulatory and safety profiles of CAS 2172088-88-7 are compliant with major chemical inventories (e.g., REACH, TSCA), though handling guidelines recommend standard PPE due to its amino-alcohol reactivity. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures batch consistency, a priority for quality-conscious manufacturers.

In summary, 1-amino(thiophen-3-yl)methylcyclooctan-1-ol represents a multifaceted compound bridging gaps between academia and industry. Its alignment with green synthesis trends, material innovation, and drug discovery queries positions it as a subject of enduring scientific and commercial interest.